4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid

• IUPAC Name: 4-[4-(2-methylphenyl)piperazin-1-yl]butanoic acid
• InChI: InChI=1S/C15H22N2O2/c1-13-5-2-3-6-14(13)17-11-9-16(10-12-17)8-4-7-15(18)19/h2-3,5-6H,4,7-12H2,1H3,(H,18,19)
• InChI Key: CEYFZQSVJWOILX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)CCCC(=O)O
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid, also known as MPBP, is a chemical compound that has gained significant attention in scientific research. It is a piperazine derivative that has been synthesized for its potential use as a pharmacological tool in studying the central nervous system. MPBP has been found to have a high affinity for certain receptors in the brain, making it a valuable tool for investigating the mechanisms of various neurological disorders.

Mechanism of Action

The exact mechanism of action of 4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor and the serotonin 5-HT1A receptor. This means that it can activate these receptors to a certain extent, but not fully, which can help to elucidate the role of these receptors in neurological disorders.
Biochemical and Physiological Effects:
4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid has been found to have several biochemical and physiological effects, including the modulation of dopamine and serotonin levels in the brain. It has also been found to increase the release of acetylcholine, which is involved in learning and memory processes. These effects make 4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid a valuable tool for investigating the role of neurotransmitters in neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid in lab experiments is its high affinity for certain receptors in the brain, which makes it a valuable tool for investigating the mechanisms of neurological disorders. However, one of the limitations of using 4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid is that it is not highly selective for specific receptors, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research involving 4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid, including the investigation of its potential use as a therapeutic agent for neurological disorders. Additionally, further research is needed to fully understand the mechanisms of action of 4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid and its effects on neurotransmitter systems in the brain. Finally, the development of more selective derivatives of 4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid could help to overcome some of the limitations of using this compound in lab experiments.

Synthesis Methods

The synthesis of 4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid involves several steps, starting with the reaction of 2-methylphenylpiperazine with butyric anhydride to form the intermediate 4-(2-methylphenyl)piperazin-1-yl)butyric acid. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with the desired amine to form the final product, 4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid.

Scientific Research Applications

4-[4-(2-Methylphenyl)piperazin-1-yl]butanoic acid has been used extensively in scientific research as a pharmacological tool to investigate the mechanisms of various neurological disorders. It has been found to have a high affinity for certain receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT1A receptor. This makes it a valuable tool for investigating the role of these receptors in neurological disorders such as schizophrenia and depression.